2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acid
Overview
Description
2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acid, also known as 2-Bromo-3-cyano-4-methoxybenzeneacetic acid, is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular formula of C9H7BrNO3 and a molecular weight of 254.09 g/mol. This compound is used in a variety of laboratory experiments, including chromatography, spectroscopy, and electrophoresis. 2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acid is also used as a reagent in organic synthesis, and as a catalyst in polymerization reactions.
Mechanism of Action
The mechanism of action of 2-(2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acidano-4-methoxyphenyl)acetic acid is not fully understood. However, it is believed to act as a catalyst in polymerization reactions, and as a reagent in organic synthesis. In addition, it is believed to act as a binding agent in chromatography and electrophoresis experiments.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acidano-4-methoxyphenyl)acetic acid are not fully understood. However, it is believed to be relatively non-toxic and non-irritating. In addition, it is believed to not have any significant effect on the human body.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acidano-4-methoxyphenyl)acetic acid in laboratory experiments include its low cost, its stability, and its ease of use. It is also non-toxic and non-irritating, making it safe to use in experiments. However, it is important to note that this compound has a limited shelf life and must be stored in a cool, dry place.
Future Directions
The future directions for 2-(2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acidano-4-methoxyphenyl)acetic acid include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in scientific research. In addition, further research into its synthesis methods, its storage and shelf life, and its safety and toxicity is needed. Finally, further research into its potential applications in pharmaceuticals, agrochemicals, and polymers is also needed.
Scientific Research Applications
2-(2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acidano-4-methoxyphenyl)acetic acid is widely used in scientific research. It is used in chromatography, spectroscopy, and electrophoresis experiments. It is also used as a reagent in organic synthesis, and as a catalyst in polymerization reactions. In addition, it is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers.
properties
IUPAC Name |
2-(2-bromo-3-cyano-4-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO3/c1-15-8-3-2-6(4-9(13)14)10(11)7(8)5-12/h2-3H,4H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMNPPVSLFKNMRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CC(=O)O)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-3-cyano-4-methoxyphenyl)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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